1(3H)-Isobenzofuranone, 3-[2,4-bis(dimethylamino)phenyl]-4,5,6,7-tetrachloro-3-[4-(diethylamino)-2-methylphenyl]-

• CAS No.: 52941-80-7
• Molecular Formula: C29H31Cl4N3O2
• Molecular Weight: 595.4 g/mol
• IUPAC Name: 3-[2,4-bis(dimethylamino)phenyl]-4,5,6,7-tetrachloro-3-[4-(diethylamino)-2-methylphenyl]-2-benzofuran-1-one
• InChI: InChI=1S/C29H31Cl4N3O2/c1-8-36(9-2)18-11-12-19(16(3)14-18)29(20-13-10-17(34(4)5)15-21(20)35(6)7)23-22(28(37)38-29)24(30)26(32)27(33)25(23)31/h10-15H,8-9H2,1-7H3
• InChI Key: LZWSYWIGDLCLBE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C2(C3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)C(=O)O2)C4=C(C=C(C=C4)N(C)C)N(C)C)C

Description

1(3H)-Isobenzofuranone, 3-[2,4-bis(dimethylamino)phenyl]-4,5,6,7-tetrachloro-3-[4-(diethylamino)-2-methylphenyl]- is a useful research compound. Its molecular formula is C29H31Cl4N3O2 and its molecular weight is 595.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-(2-methyl-4-(diethylamino)benzoyl)-3,4,5,6-tetrachlorobenzoic acid (22.4 g.), N,N,N',N'-tetramethyl-m-phenylenediamine (8.20 g.) and acetic anhydride (75 g.) was heated (to 95° C.) during one to two hours, then refluxed with dilute hydrochloric acid (32 g. concentrated hydrochloric acid plus 160 ml. water) during one and one-half hours. The resulting mixture was poured into water and the pH was adjusted. Recrystallization of the resulting product from toluene afforded 3-(2,4-bis(dimethylamino)phenyl)-3-(2-methyl-4-(diethylamino)phenyl)-4,5,6,7-tetrachlorophthalide (I: X=(CH3)2N, Y2 =CH3, Y4 =(CH3CH2)2N, Z4 =Z5 =Z6 =Z7 =Cl) (m.p. 236°-238° C.; after slurrying in acetone, 237°-239° C.).

Synthesis routes and methods II

Procedure details

In a manner similar to that of part B of Example 1 condensation of 2-(2-methyl-4-(diethylamino)benzoyl)-3,4,5,6-tetrachlorobenzoic acid (22.4 g.) and N,N,N',N'-tetramethyl-m-phenylenediamine (8.20 g.) in contact with acetic anhydride (75 g.) and recrystallization of the resulting product from toluene afforded 3-(2,4-bis(dimethylamino)phenyl)-3-(2-methyl-4-(diethylamino)phenyl)-4,5,6,7-tetrachlorophthalide (I: X = (CH3)2N, Y2 = CH3, Y4 = (CH3CH2)2N, Z4 = Z5 = Z6 = Z7 = Cl) (m.p. 236°-238° C.; after slurrying in acetone, 237°-239° C.).